Cas no 51794-07-1 (2-(2-Hydroxy-5-nitrophenyl)acetic acid)

• Product Name: 2-(2-Hydroxy-5-nitrophenyl)acetic acid
• CAS No: 51794-07-1
• MF: C₈H₇NO₅
• MW: 197.144882440567
• MDL: MFCD04117976
• CID: 2950243
• PubChem ID: 10442682
• Update Time: 2025-10-28

2-(2-Hydroxy-5-nitrophenyl)acetic acid Chemical and Physical Properties

Names and Identifiers

• 2-羟基-5-硝基苯乙酸
• (2-Hydroxy-5-nitrophenyl)acetic acid
• 2-Hydroxy-5-nitro-alpha-toluic acid
• 2-(2-hydroxy-5-nitrophenyl)acetic acid
• 2-Hydroxy-5-nitrophenylacetic acid
• 2-hydroxy-5-nitro-phenylacetic acid
• 2-(2-hydroxy-5-nitrophenyl)aceticacid
• Y11626
• 2-(2-Hydroxy-5-nitrophenyl)acetic acid

• MDL： MFCD04117976
• Inchi： 1S/C8H7NO5/c10-7-2-1-6(9(13)14)3-5(7)4-8(11)12/h1-3,10H,4H2,(H,11,12)
• InChI Key： ORXCFNAIXBBSJC-UHFFFAOYSA-N
• SMILES： OC1=CC=C(C=C1CC(=O)O)[N+](=O)[O-]

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 236
• XLogP3: 0.9
• Topological Polar Surface Area: 103

Experimental Properties

• Density: 1.550±0.06 g/cm3 (20 ºC 760 Torr),
• Solubility: Slightly soluble (2.4 g/l) (25 º C),

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives 2(hydroxyphenyl)acetic acids
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Phenylacetic acids 2(hydroxyphenyl)acetic acids

Additional information on 2-(2-Hydroxy-5-nitrophenyl)acetic acid

Introduction to 2-(2-Hydroxy-5-nitrophenyl)acetic acid (CAS No. 51794-07-1)

2-(2-Hydroxy-5-nitrophenyl)acetic acid, identified by the Chemical Abstracts Service Number (CAS No.) 51794-07-1, is a significant compound in the realm of pharmaceutical chemistry and biochemistry. This compound, featuring a nitro-substituted phenyl ring linked to an acetic acid moiety, has garnered attention due to its versatile applications in medicinal chemistry and potential therapeutic benefits. The structural uniqueness of 2-(2-Hydroxy-5-nitrophenyl)acetic acid lies in its ability to interact with biological targets, making it a valuable scaffold for drug discovery and development.

The chemical structure of 2-(2-Hydroxy-5-nitrophenyl)acetic acid consists of a benzene ring substituted with both a hydroxyl group at the 2-position and a nitro group at the 5-position, attached to an acetic acid side chain. This arrangement imparts specific electronic and steric properties, influencing its reactivity and binding affinity to biological molecules. The presence of both hydrophilic and hydrophobic regions in its structure enhances its solubility and bioavailability, crucial factors for pharmaceutical applications.

In recent years, 2-(2-Hydroxy-5-nitrophenyl)acetic acid has been extensively studied for its pharmacological properties. Research has demonstrated its potential as an intermediate in synthesizing various pharmacologically active compounds. The nitro group, in particular, serves as a versatile handle for further chemical modifications, enabling the development of novel derivatives with enhanced therapeutic efficacy.

One of the most compelling areas of research involving 2-(2-Hydroxy-5-nitrophenyl)acetic acid is its role in anti-inflammatory and antioxidant therapies. Studies have shown that this compound can modulate inflammatory pathways by inhibiting key enzymes such as cyclooxygenase (COX) and lipoxygenase (LOX). Additionally, its antioxidant properties contribute to neutralizing reactive oxygen species (ROS), thereby protecting cells from oxidative damage. These findings make 2-(2-Hydroxy-5-nitrophenyl)acetic acid a promising candidate for treating chronic inflammatory diseases and oxidative stress-related conditions.

The compound's interaction with biological targets has also been explored in the context of cancer therapy. Preliminary studies indicate that 2-(2-Hydroxy-5-nitrophenyl)acetic acid can inhibit the growth of certain cancer cell lines by interfering with critical signaling pathways involved in cell proliferation and survival. Furthermore, its ability to induce apoptosis in cancer cells suggests its potential as an anticancer agent. These discoveries have opened new avenues for developing targeted therapies against various types of cancer.

Another area of interest is the antimicrobial activity of 2-(2-Hydroxy-5-nitrophenyl)acetic acid. Research has revealed that this compound exhibits efficacy against a range of bacterial and fungal strains, making it a candidate for developing novel antimicrobial agents. The unique structural features of 2-(2-Hydroxy-5-nitrophenyl)acetic acid allow it to disrupt microbial cell membranes and inhibit vital metabolic processes, thereby exerting antimicrobial effects.

The synthesis of 2-(2-Hydroxy-5-nitrophenyl)acetic acid involves multi-step organic reactions, typically starting from commercially available aromatic precursors. The process often includes nitration, hydroxylation, and esterification steps to achieve the desired structure. Advances in synthetic methodologies have improved the yield and purity of 2-(2-Hydroxy-5-nitrophenyl)acetic acid, making it more accessible for research and industrial applications.

In conclusion, 2-(2-Hydroxy-5-nitrophenyl)acetic acid (CAS No. 51794-07-1) is a multifaceted compound with significant potential in pharmaceutical research. Its unique chemical structure and biological activities make it a valuable tool for developing new drugs targeting inflammation, oxidative stress, cancer, and infections. As research continues to uncover new applications and mechanisms of action, 2-(2-Hydroxy-5-nitrophenyl)acetic acid is poised to play a crucial role in advancing therapeutic strategies across multiple medical disciplines.